Cas no 1021136-52-6 (N-(6-{[(cyclopentylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide)

N-(6-{[(Cyclopentylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide is a synthetic organic compound featuring a pyridazine core functionalized with a thiophene-2-carboxamide moiety and a cyclopentylcarbamoylmethylthio substituent. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The cyclopentyl and thiophene groups enhance lipophilicity and binding affinity, while the sulfanyl linker provides metabolic stability. Its modular design allows for further derivatization, making it a versatile intermediate in drug discovery. The compound’s well-defined synthetic route ensures reproducibility, and its purity can be optimized for research applications. Further studies are warranted to explore its pharmacological profile.
N-(6-{[(cyclopentylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide structure
1021136-52-6 structure
Product Name:N-(6-{[(cyclopentylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide
CAS No:1021136-52-6
MF:C16H18N4O2S2
MW:362.469720363617
CID:5908710
PubChem ID:42139426
Update Time:2025-05-26

N-(6-{[(cyclopentylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-{[(cyclopentylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide
    • N-(6-((2-(cyclopentylamino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide
    • AKOS024501007
    • N-[6-[2-(cyclopentylamino)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
    • VU0637728-1
    • 1021136-52-6
    • F5225-0662
    • Inchi: 1S/C16H18N4O2S2/c21-14(17-11-4-1-2-5-11)10-24-15-8-7-13(19-20-15)18-16(22)12-6-3-9-23-12/h3,6-9,11H,1-2,4-5,10H2,(H,17,21)(H,18,19,22)
    • InChI Key: SAKJBTVOWRSXKH-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(N=N1)NC(C1=CC=CS1)=O)CC(NC1CCCC1)=O

Computed Properties

  • Exact Mass: 362.08711818g/mol
  • Monoisotopic Mass: 362.08711818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 138Ų

N-(6-{[(cyclopentylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5225-0662-2μmol
N-(6-{[(cyclopentylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide
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F5225-0662-1mg
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F5225-0662-3mg
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F5225-0662-4mg
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F5225-0662-5mg
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F5225-0662-10mg
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